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Compound of Interest

Compound Name: 2-Bromo-4-nitro-N-phenylaniline

CAS No.: 16588-27-5

Cat. No.: B1652964

Get Quote

Executive Summary
2-Bromo-4-nitro-N-phenylaniline (also known as 2-bromo-4-nitrodiphenylamine) represents a

critical "lynchpin" intermediate in the synthesis of high-performance disperse dyes and organic

semiconductors. Its value lies in its asymmetric functionalization:

The Nitro Group (-NO₂): Acts as a strong electron acceptor, establishing the "pull" in push-

pull chromophores.

The Diphenylamine Core: Provides the electron-rich "push" system and excellent thermal

stability.

The Ortho-Bromine (-Br): The crucial reactive handle. Unlike simple nitro-anilines, this

bromine atom allows for late-stage divergence—either via nucleophilic substitution (to

deepen color) or metal-catalyzed cyclization (to form fused ring systems like carbazoles).
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This guide details the protocols for synthesizing this core intermediate and leveraging it for two

distinct applications: Bathochromic Disperse Dyes and Carbazole-based Pigments/OLEDs.

Molecular Architecture & Chromophoric Logic
The utility of 2-bromo-4-nitro-N-phenylaniline is dictated by its electronic push-pull system.

Baseline Chromophore: 4-Nitrodiphenylamine is typically yellow/orange (

nm).

Bromine Effect: The steric bulk of the ortho-bromine twists the phenyl rings slightly, but its

electronegativity and heavy-atom effect typically induce a slight bathochromic (red) shift (10-

20 nm) compared to the non-brominated parent.

Substitution Strategy: Replacing the -Br with a cyano group (-CN) creates a significantly

stronger electron-withdrawing auxiliary, shifting the absorption into the red/violet region (

nm).
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Figure 1: Divergent synthetic pathways from the core intermediate. The bromine atom serves

as the pivot point for either color tuning (Cyanation) or structural fusion (Cyclization).

Experimental Protocols
Protocol A: Regioselective Synthesis of the Core
Intermediate
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Objective: Synthesis of 2-Bromo-4-nitro-N-phenylaniline from 4-nitrodiphenylamine.

Mechanism: Electrophilic Aromatic Substitution (EAS). The amine group directs the incoming

bromine to the ortho position. The para position is blocked by the nitro group, ensuring high

regioselectivity.

Materials:

4-Nitrodiphenylamine (1.0 eq)

N-Bromosuccinimide (NBS) (1.05 eq)

Acetonitrile (ACN) or Glacial Acetic Acid (AcOH)

Temperature: 0°C to Room Temperature (RT)

Step-by-Step Procedure:

Dissolution: Dissolve 10 mmol of 4-nitrodiphenylamine in 50 mL of ACN. Ensure complete

solvation; mild heating (40°C) may be required, then cool to 0°C.

Bromination: Add NBS (10.5 mmol) portion-wise over 20 minutes. Critical: Keep the reaction

in the dark to prevent radical side reactions.

Monitoring: Stir at RT for 4–6 hours. Monitor via TLC (Hexane/EtOAc 8:2). The product will

appear as a spot slightly less polar than the starting material.

Workup: Pour the reaction mixture into 200 mL of ice water. A yellow-orange precipitate will

form.

Purification: Filter the solid. Recrystallize from Ethanol/Water (9:1) to yield yellow needles.

Yield Target: >85%[1]

Melting Point: ~108–110°C (Lit. value check required for specific polymorphs).

Protocol B: Synthesis of Disperse Red Analogs (Cyano-
Substitution)
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Objective: Replace -Br with -CN to induce a bathochromic shift for disperse dye applications.

Mechanism: Rosenmund-von Braun reaction (Nucleophilic Aromatic Substitution).

Materials:

2-Bromo-4-nitro-N-phenylaniline (Core)

Copper(I) Cyanide (CuCN) (1.2 eq)

DMF or NMP (Solvent)

FeCl₃ (for workup)[2]

Step-by-Step Procedure:

Setup: In a dry flask under nitrogen, dissolve the Core intermediate (5 mmol) in anhydrous

DMF (15 mL).

Reagent Addition: Add CuCN (6 mmol).

Reaction: Heat to reflux (150–160°C) for 6–12 hours. The color will darken significantly

(Orange

Deep Red/Violet).

Oxidative Workup (Critical): Cool to 60°C. Pour the mixture into a solution of FeCl₃ (6g) in

dilute HCl (20 mL) and water (100 mL).

Why? This decomposes the stable copper-amine complexes that form during the reaction,

releasing the free organic nitrile.

Isolation: Stir for 30 minutes, then extract with Ethyl Acetate. Wash organic layer with water

and brine.

Purification: Column chromatography (Silica, Hexane/DCM gradient).

Outcome: 2-Cyano-4-nitro-N-phenylaniline.
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Application: This molecule serves as a high-fastness Disperse Red dye for polyester, with

improved sublimation fastness due to the polar cyano group.

Protocol C: Intramolecular Cyclization to Carbazoles
Objective: Synthesis of 2-nitro-9H-carbazole derivatives. Relevance: Carbazoles are superior

hole-transport materials and high-stability pigments. Mechanism: Palladium-catalyzed

intramolecular C-H amination.

Materials:

2-Bromo-4-nitro-N-phenylaniline

Pd(OAc)₂ (5 mol%)

Ligand (e.g., Tricyclohexylphosphine or JohnPhos)

Base: K₂CO₃ or Cs₂CO₃

Solvent: Toluene or Xylene

Step-by-Step Procedure:

Catalyst Prep: In a glovebox or under Argon, mix Pd(OAc)₂ and the ligand in Toluene. Stir for

15 mins to generate the active catalyst species.

Reaction Assembly: Add the Core intermediate and carbonate base.

Cyclization: Heat to 110–130°C for 12–24 hours.

Observation: Fluorescent properties often emerge as the planar carbazole system forms.

Workup: Filter through a celite pad to remove Palladium black. Concentrate the filtrate.

Purification: Recrystallization from Toluene/Hexane.

Analytical Characterization & Data
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The following table summarizes the expected spectral shifts and physical properties for the

core intermediate versus its derivatives.

Compound Substituent (X) Appearance (nm)*
Electronic
Effect

Precursor H Yellow Powder ~410
Baseline Push-

Pull

Core

Intermediate
Br Orange Needles ~425

Weak

Auxochrome

Dye Derivative CN Red/Violet Solid ~480–500
Strong Acceptor

(Bathochromic)

Carbazole (Fused Ring)
Yellow

Fluorescent

~380 (Abs) /

~520 (Em)

Extended

Conjugation/Rigi

dity

*Note:

values are approximate for methanolic solutions and will vary by solvent polarity
(solvatochromism).

Troubleshooting & Optimization
Safety Warning

Nitro Compounds: Potentially explosive if dried completely and subjected to shock or high

heat. Always keep slightly moist during storage if possible.

Cyanation: The Rosenmund-von Braun reaction generates cyanide waste. All aqueous waste

must be treated with bleach (sodium hypochlorite) to oxidize cyanide before disposal.

Common Pitfalls
Polybromination (Protocol A): If excess NBS is used or the temperature is too high,

bromination may occur on the other phenyl ring (the unsubstituted N-phenyl ring).

Fix: Maintain strict stoichiometry (1.05 eq NBS) and keep temperature <25°C.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incomplete Cyanation (Protocol B): The reaction stalls at 60% conversion.

Fix: Switch solvent to NMP (higher boiling point) or use microwave irradiation (180°C, 30

mins) to push completion.

Pd-Catalyst Poisoning (Protocol C): The nitro group can sometimes coordinate to Pd,

reducing activity.

Fix: Use biaryl phosphine ligands (e.g., BrettPhos) which are bulky and prevent non-

productive coordination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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